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Compound of Interest

Compound Name: 1,3-Diaminopropane dihydroiodide

Cat. No.: B1449387

An In-depth Technical Guide to Trimethylenediamine
Dihydroiodide

For: Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylenediamine dihydroiodide, systematically known as propane-1,3-diamine
dihydroiodide, is a diamine salt that has garnered significant interest, primarily in the field of
materials science. Its role as a precursor and surface passivating agent in the fabrication of
perovskite solar cells (PSCs) has been a key area of research. This compound helps to reduce
defect density and improve charge transport at the interface between the perovskite layer and
the electron transporting layer, leading to enhanced solar cell efficiency and stability. This
technical guide provides a comprehensive overview of the core physical and chemical
properties of trimethylenediamine dihydroiodide, detailed experimental protocols for its
synthesis, and visualizations of its chemical structure and preparation workflow.

Chemical Identity and Structure

Trimethylenediamine dihydroiodide is the salt formed from the reaction of trimethylenediamine
(1,3-diaminopropane) with two equivalents of hydroiodic acid.

e |[UPAC Name: propane-1,3-diamine;dihydroiodide
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e Synonyms: 1,3-Diaminopropane dihydroiodide, 1,3-Propanediamine dihydroiodide,
Propane-1,3-diammonium iodide, PDADI

e CAS Number: 120675-53-8
e Molecular Formula: CsHi12l2N2

o Chemical Structure: The structure consists of a central propane-1,3-diammonium dication,
where both amine groups are protonated, and two iodide anions.

Physical and Chemical Properties

The properties of trimethylenediamine dihydroiodide are summarized below. Quantitative data
is presented in tabular format for clarity.

3.1 General and Physical Properties

Property Value Reference(s)

White to light yellow crystalline

Appearance .
solid/powder.
Molecular Weight 329.95 g/mol
) ) Data not readily available. May
Melting Point )
decompose upon heating.
Soluble in water. Highly
Solubility soluble in polar aprotic
solvents (e.g., DMF, DMSO).
) Commercially available with
Purity )
>98.0% purity (by gNMR).
Hygroscopicity Hygroscopic.

3.2 Computed Chemical Properties

The following properties have been computationally derived and are sourced from the
PubChem database.
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Property Value Reference(s)

Exact Mass 329.90899 Da

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor
Count

Rotatable Bond Count 2

Topological Polar Surface Area 52 A2

Complexity 12.4

Heavy Atom Count 7

Spectral Information

Spectroscopic data is crucial for the identification and characterization of the compound.
« Infrared (IR) Spectra: ATR-IR spectra are available for this compound.
e Raman Spectra: FT-Raman spectra have been documented.

e NMR: Purity is commonly confirmed by quantitative NMR (gNMR), and structural
confirmation by standard NMR is also reported.

Experimental Protocols

5.1 Synthesis of Trimethylenediamine Dihydroiodide

The most direct method for preparing trimethylenediamine dihydroiodide is through a classic
acid-base neutralization reaction.

Reaction Equation: H2N(CHz2)sNHz + 2HI — [H3N(CH2)sNH3]2*(17)2
Materials:

e 1,3-Diaminopropane (Trimethylenediamine)
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e Hydroiodic Acid (HI), aqueous solution (e.g., 57% w/w)
» Suitable inert solvent (e.g., ethanol, isopropanol)

* Ice bath

Procedure:

o Dissolution: Dissolve a measured amount of 1,3-diaminopropane in a suitable inert solvent
within a reaction flask.

e Cooling: Place the reaction flask in an ice bath to manage the exothermic nature of the
reaction.

» Acid Addition: While stirring vigorously, add a stoichiometric amount of hydroiodic acid (2
molar equivalents) to the diamine solution dropwise. Careful control of the addition rate is
crucial to prevent excessive heat generation.

» Precipitation: As the hydroiodic acid is added, the trimethylenediamine dihydroiodide salt will
form and, due to its lower solubility in the solvent compared to the reactants, will precipitate
out of the solution. This precipitation drives the reaction to completion.

o Crystallization: After the addition is complete, continue stirring the mixture in the ice bath for
a period (e.g., 1-2 hours) to maximize product precipitation and crystallization.

« |solation: Collect the precipitated solid by vacuum filtration.

o Washing: Wash the collected crystals with a small amount of cold solvent to remove any
unreacted starting materials or impurities.

e Drying: Dry the purified product under vacuum to yield the final white to light-yellow
crystalline solid.

5.2 Purity Assessment The purity of the synthesized trimethylenediamine dihydroiodide is
typically assessed using quantitative Nuclear Magnetic Resonance (QNMR) spectroscopy, as
indicated by commercial suppliers.
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Applications and Chemical Behavior
The primary application of trimethylenediamine dihydroiodide is in the field of photovoltaics. It is

used as a surface passivation agent for perovskite films in solar cells.

o Defect Passivation: It effectively passivates defects on the perovskite surface, reducing non-
radiative recombination of charge carriers.

o Enhanced Performance: This treatment leads to significant improvements in power
conversion efficiency and the operational stability of perovskite solar cells.

The chemical behavior is characteristic of a diammonium salt. It is stable under normal
conditions but is hygroscopic and should be stored under an inert atmosphere in a cool, dark
place.

Visualizations

7.1 Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of trimethylenediamine
dihydroiodide via acid-base neutralization.
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Reactants
1,3-Diaminopropane Hydroiodic Acid
(in Solvent) (2 equivalents)
Process

Dropwise Addition
with Cooling (0°C)

Precipitation &
Crystallization

Vacuum Filtration

Wash with
Cold Solvent

Vacuum Drying

Final Rroduct

Trimethylenediamine

Dihydroiodide (>98%)
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H2N(CHz)sNH:2 2 x HI

(1,3-Diaminopropane) (Hydroiodic Acid)

[HaN(CHz2)3sNHs]?*+ 21~
(Trimethylenediamine Dihydroiodide)

Reaction Type

Acid-Base Neutralization

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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